Cas no 90211-83-9 (Butanoic acid, 3-methyl-2-(phenylmethoxy)-, methyl ester, (R)-)

• Product name: Butanoic acid, 3-methyl-2-(phenylmethoxy)-, methyl ester, (R)-
• CAS No: 90211-83-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 791791
• PubChem ID: 13289115

Butanoic acid, 3-methyl-2-(phenylmethoxy)-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-(phenylmethoxy)-, methyl ester, (R)-
• methyl (2R)-3-methyl-2-phenylmethoxybutanoate
• 90211-83-9
• DTXSID90534905
• Methyl (2R)-2-(benzyloxy)-3-methylbutanoate

• Inchi： InChI=1S/C13H18O3/c1-10(2)12(13(14)15-3)16-9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3/t12-/m1/s1
• InChI Key： AQWLSBIWGSPJKL-GFCCVEGCSA-N
• SMILES： CC(C)C(C(=O)OC)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų